Cas no 61621-47-4 (1,3-Cyclohexanedione, 2,5-dimethyl-)

• Product Name: 1,3-Cyclohexanedione, 2,5-dimethyl-
• CAS No: 61621-47-4
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 472519
• PubChem ID: 2794844
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2,5-dimethyl-
• 2,5-DIMETHYLCYCLOHEXANE-1,3-DIONE
• DTXSID40383460
• 61621-47-4
• SCHEMBL7079188
• FT-0691460
• SCHEMBL13491265

• MDL： MFCD00728653
• Inchi： 1S/C8H12O2/c1-5-3-7(9)6(2)8(10)4-5/h5-6H,3-4H2,1-2H3
• InChI Key： NUHBWVJGEGULBS-UHFFFAOYSA-N
• SMILES： O=C1C(C)C(CC(C)C1)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14